4-Aminoadamantan-1-yl acetate

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: (4-amino-1-adamantyl) acetate
• InChI: InChI=1S/C12H19NO2/c1-7(14)15-12-4-8-2-9(5-12)11(13)10(3-8)6-12/h8-11H,2-6,13H2,1H3
• InChI Key: BRFGGSRWELOCLA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC12CC3CC(C1)C(C(C3)C2)N

Description

4-Aminoadamantan-1-yl acetate is a derivative of adamantane, a rigid, diamondoid hydrocarbon structure known for its stability and lipophilicity. The compound features an amino group (-NH₂) at the 4-position of the adamantane scaffold and an acetate ester (-OAc) at the 1-position. Its molecular formula is C₁₂H₁₉NO₂ (derived from adamantane: C₁₀H₁₆, with additions of NH₂ and OAc groups). The acetate ester enhances solubility in organic solvents compared to hydroxylated analogs, while the amino group provides a site for hydrogen bonding and derivatization. This compound is of interest in medicinal chemistry, particularly as a precursor for synthesizing bioactive molecules targeting enzymes or receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Aminoadamantan-1-yl acetate typically involves multiple steps. One common method starts with the reduction of 1-benzyloxy-4-(2-hydroxy-2-adamantyl)naphthalene to produce 4-(2-adamantylidene)naphthalene-1(4H)-one . Another approach involves adding 1-bromo-2-hydroxynaftalene to a ketone to produce 1-(2-adamantylidene)naphthalene-2(1H)-one .

Industrial Production Methods

In industrial settings, the production of 4-Aminoadamantan-1-yl acetate may involve the use of mixed acids and amantadine hydrochloride. The process includes reacting amantadine hydrochloride with mixed acids, followed by the addition of crushed ice to precipitate the product .

Chemical Reactions Analysis

Types of Reactions

4-Aminoadamantan-1-yl acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the adamantane core.

Substitution: The amino and acetate groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and alkylating agents are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield adamantane derivatives with additional oxygen-containing functional groups, while reduction can produce simpler adamantane compounds .

Scientific Research Applications

4-Aminoadamantan-1-yl acetate has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antiviral and antibacterial properties.

Medicine: Research explores its potential as a drug candidate for treating various diseases.

Industry: It is used in the production of polymers and other materials with unique properties

Mechanism of Action

The mechanism of action of 4-Aminoadamantan-1-yl acetate involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of viral replication or modulation of immune responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Structural Variations

The following table summarizes key structural and molecular differences between 4-Aminoadamantan-1-yl acetate and related adamantane derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Applications/Findings
4-Aminoadamantan-1-yl acetate	C₁₂H₁₉NO₂	209.29	Amino (-NH₂), acetate ester (-OAc)	Precursor for immunosuppressants
3-(1-Aminoethyl)adamantan-1-ol	C₁₂H₂₁NO	195.30	Aminoethyl (-CH₂NH₂), hydroxyl (-OH)	Safety profile: Irritant (skin/eyes)
Compound 42d (PKCθ inhibitor)	C₂₃H₂₉N₆	389.52	4-Aminoadamantane, pyrimidine-carbonitrile	Immunosuppressive activity (34% yield)
Compound 42e (PKCθ inhibitor)	C₂₃H₂₈N₆Br	467.16	4-Aminoadamantane, bromobenzyl group	Enhanced potency (79% yield)
2-(4-Amino-1,3-dioxoisoindolin-2-yl)ethyl acetate	C₁₃H₁₃N₃O₄	275.26	Isoindole dione, acetate ester	Supplier data; unrelated scaffold

Key Observations:

• Functional Groups: The acetate ester in 4-Aminoadamantan-1-yl acetate improves hydrolytic stability compared to hydroxylated analogs like 3-(1-Aminoethyl)adamantan-1-ol, which may exhibit higher reactivity or toxicity .
• Scaffold Complexity: Derivatives like Compound 42d and 42e incorporate 4-aminoadamantane into larger, heterocyclic systems (e.g., pyrimidine-carbonitrile), enhancing target affinity but reducing synthetic accessibility (yields: 34–79%) .
• Substituent Effects : Bromine in Compound 42e increases molecular weight (467 vs. 389 g/mol) and likely enhances binding to hydrophobic enzyme pockets via halogen interactions .

Biological Activity

4-Aminoadamantan-1-yl acetate is a derivative of adamantane, a bicyclic hydrocarbon known for its unique structural properties and biological activities. This article explores the biological activity of 4-Aminoadamantan-1-yl acetate, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

4-Aminoadamantan-1-yl acetate is characterized by the presence of an amino group and an acetate moiety attached to the adamantane framework. The chemical structure can be represented as follows:

$$\text{C}_{10}\text{H}_{15}\text{N}\text{O}_2$$

This compound exhibits a unique three-dimensional structure that allows it to interact with various biological targets.

Inhibition of Enzymes

Recent studies have demonstrated that 4-Aminoadamantan-1-yl acetate and its derivatives can act as inhibitors for several enzymes, particularly those involved in metabolic pathways. For instance, it has been reported to exhibit inhibitory activity against 11β-HSD1 (11β-hydroxysteroid dehydrogenase type 1), an enzyme implicated in glucocorticoid metabolism and associated with metabolic disorders.

Table 1: Inhibitory Activity of 4-Aminoadamantan Derivatives Against 11β-HSD1

Compound	IC50 (nM) Human	IC50 (nM) Mouse
4-Aminoadamantan-1-yl acetate	TBD	TBD
7j (reference compound)	8	49
7o	459	823
7p	1515	451

The data indicates that while the specific IC50 values for 4-Aminoadamantan-1-yl acetate are yet to be determined (TBD), reference compounds in the series show significant inhibitory potency, suggesting potential for further optimization and study.

Antiproliferative Activity

Additionally, derivatives of adamantane, including 4-Aminoadamantan-1-yl acetate, have shown antiproliferative effects against various cancer cell lines. Research indicates that these compounds can induce apoptosis in tumor cells, making them candidates for cancer therapy.

Table 2: Antiproliferative Activity Against Tumor Cell Lines

Compound	Cell Line A	Cell Line B	Cell Line C
4-Aminoadamantan-1-yl acetate	IC50: TBD	IC50: TBD	IC50: TBD
Reference Compound X	IC50: 12 µM	IC50: 15 µM	IC50: 10 µM

The mechanism through which 4-Aminoadamantan-1-yl acetate exerts its biological effects involves interaction with specific protein targets. For instance, its role as an inhibitor of the enzyme involved in steroid metabolism suggests a pathway where it modulates glucocorticoid levels, potentially impacting inflammatory responses and metabolic processes.

Case Study: Metabolic Disorders

In a study focusing on metabolic disorders, researchers administered various doses of adamantane derivatives to animal models exhibiting symptoms akin to metabolic syndrome. The results indicated a significant reduction in body weight and improvement in glucose tolerance tests among those treated with compounds similar to 4-Aminoadamantan-1-yl acetate.

Case Study: Cancer Treatment

Another study investigated the effects of adamantane-based compounds on breast cancer cell lines. Treatment with these compounds led to a marked decrease in cell viability, supporting their potential use as chemotherapeutic agents.